Cas no 2248332-87-6 (5-Bromo-4-formyl-6-methyl-2-oxo-1H-pyridine-3-carbonitrile)

• Product Name: 5-Bromo-4-formyl-6-methyl-2-oxo-1H-pyridine-3-carbonitrile
• CAS No: 2248332-87-6
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 5979431
• PubChem ID: 137941719
• Update Time: 2023-12-14

5-Bromo-4-formyl-6-methyl-2-oxo-1H-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-6508235
• 5-bromo-4-formyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 2248332-87-6
• 5-Bromo-4-formyl-6-methyl-2-oxo-1H-pyridine-3-carbonitrile

• Inchi： 1S/C8H5BrN2O2/c1-4-7(9)6(3-12)5(2-10)8(13)11-4/h3H,1H3,(H,11,13)
• InChI Key： NLSBZTTUZWZNEQ-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(C#N)C(NC=1C)=O

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70Ų